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Compound of Interest

Compound Name: SJFα

Cat. No.: B610857 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

SJFα is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for the

targeted degradation of the p38α protein.[1][2][3] Comprised of a multikinase inhibitor, foretinib,

linked to a von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, SJFα facilitates the

ubiquitination and subsequent proteasomal degradation of p38α.[3] These application notes

provide detailed protocols for the preparation of SJFα stock solutions to ensure accurate and

reproducible experimental outcomes in cancer research and other therapeutic areas.[2][4]

Physicochemical Properties and Degradation Profile
SJFα is a 13-atom linker PROTAC that demonstrates high selectivity for p38α degradation.[1]

[5] The key quantitative data for SJFα are summarized in the table below.
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Property Value Reference

Molecular Weight 1120.28 g/mol [3]

Formula C₅₉H₆₇F₂N₇O₁₁S [3]

CAS Number 2254609-27-1 [3]

Purity ≥98% [3]

DC₅₀ for p38α 7.16 nM [1][2][3]

Dₘₐₓ for p38α 97.4% [2][3]

DC₅₀ for p38δ 299 nM [1][2][3]

Solubility Soluble to 100 mM in DMSO [3]

Experimental Protocols
Materials

SJFα powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM SJFα Stock Solution
Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing SJFα: Accurately weigh the desired amount of SJFα powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 1.12 mg of SJFα (Molecular Weight: 1120.28

g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed SJFα powder.

For a 10 mM stock solution, if you weighed 1.12 mg of SJFα, add 1 mL of DMSO.
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Vortexing: Vortex the solution thoroughly until the SJFα is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

[2][5][6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][5][6]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the SJFα stock solution.
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Workflow for SJFα Stock Solution Preparation

Preparation

Storage
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Aliquot into single-use tubes

Ensure complete dissolution
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Caption: Workflow for preparing SJFα stock solution.

Signaling Pathway
The diagram below depicts the mechanism of SJFα-mediated degradation of p38α.
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SJFα Mechanism of Action
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Caption: SJFα-mediated degradation of p38α.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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